Cas no 706766-44-1 (2-(5-bromothiophene-2-sulfonamido)acetic acid)

• Product Name: 2-(5-bromothiophene-2-sulfonamido)acetic acid
• CAS No: 706766-44-1
• MF: C₆H₆BrNO₄S₂
• MW: 300.150138378143
• CID: 4153689
• PubChem ID: 3242956
• Update Time: 2025-10-18

2-(5-bromothiophene-2-sulfonamido)acetic acid Chemical and Physical Properties

Names and Identifiers

• Glycine, N-[(5-bromo-2-thienyl)sulfonyl]-
• 2-(5-bromothiophene-2-sulfonamido)acetic acid
• EU-0032782
• EN300-61965
• G21381
• GDB76644
• N-[(5-bromothien-2-yl)sulfonyl]glycine
• AKOS008010820
• 706766-44-1
• SMR000033141
• MLS000047130
• (5-BROMOTHIOPHENE-2-SULFONAMIDO)ACETIC ACID
• Z45658650
• HMS2283N20
• F0918-7883
• 2-(5-bromothiophene-2-sulfonamido)aceticacid
• 2-[(5-bromothiophen-2-yl)sulfonylamino]acetic acid
• CHEMBL1307576
• SR-01000103534-1
• SCHEMBL19334308
• SR-01000103534

• Inchi： 1S/C6H6BrNO4S2/c7-4-1-2-6(13-4)14(11,12)8-3-5(9)10/h1-2,8H,3H2,(H,9,10)
• InChI Key： GJBPQYHRQFWZHL-UHFFFAOYSA-N
• SMILES： C(O)(=O)CNS(C1SC(Br)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 298.89216Da
• Monoisotopic Mass: 298.89216Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 312
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 120Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(5-bromothiophene-2-sulfonamido)acetic acid

2-(5-Bromothiophene-2-sulfonamido)acetic Acid: A Novel Scaffold for Targeted Drug Discovery

2-(5-Bromothiophene-2-sulfonamido)acetic Acid, with the CAS No. 706766-44-1, represents a promising molecular scaffold in the field of medicinal chemistry. This compound combines the structural versatility of thiophene rings with the functional versatility of sulfonamide groups, making it a valuable tool for the development of therapeutic agents targeting specific biological pathways. Recent advancements in drug discovery have highlighted the importance of sulfonamide-based molecules in modulating enzyme activity and protein interactions, positioning this compound as a key candidate for further exploration.

2-(5-Bromothiophene-2-sulfonamido)acetic Acid is characterized by its unique chemical structure, which includes a brominated thiophene ring linked to a sulfonamide moiety via an acetic acid backbone. The bromine atom at the 5-position of the thiophene ring introduces electrophilic properties, potentially enabling the compound to engage in redox reactions or serve as a bioisosteric replacement for other functional groups. The sulfonamide group, a common feature in many pharmaceuticals, is known for its ability to form hydrogen bonds with target proteins, enhancing molecular specificity and binding affinity.

Recent studies have demonstrated the potential of thiophene-based sulfonamides in modulating signaling pathways associated with inflammation and cancer. For instance, a 2023 publication in Journal of Medicinal Chemistry reported the synthesis of a series of bromothiophene sulfonamides, including this compound, which showed significant inhibitory activity against the enzyme phosphoinositide 3-kinase (PI3K). The authors highlighted the structural advantages of the bromothiophene scaffold in achieving optimal binding interactions with the enzyme's active site, suggesting its potential as a lead compound for anti-cancer drug development.

The CAS No. 706766-44-1 compound's molecular framework also allows for the incorporation of additional functional groups, enabling the design of multifunctional molecules with enhanced therapeutic profiles. Researchers have explored the possibility of conjugating this scaffold with targeting ligands or fluorescent moieties to improve its bioavailability and enable real-time monitoring of its biological activity. Such modifications could expand its applications in both diagnostic and therapeutic contexts, particularly in the treatment of diseases where precise molecular targeting is critical.

Advancements in computational chemistry and machine learning have further accelerated the study of 2-(5-Bromothiophene-2-sulfonamido)acetic Acid. A 2024 study published in Chemical Science utilized molecular docking simulations to predict the compound's interactions with a panel of protein targets, including kinases and G-protein coupled receptors. The results indicated that the bromothiophene sulfonamide scaffold exhibits a high degree of structural flexibility, allowing it to adapt to various binding pockets and modulate multiple signaling pathways simultaneously. This property is particularly valuable in the development of multitarget drugs for complex diseases such as neurodegenerative disorders.

From a synthetic perspective, the preparation of 2-(5-Bromothiophene-2-sulfonamido)acetic Acid involves a series of well-established organic reactions, including sulfonamide coupling and thiophene functionalization. A 2022 article in Organic & Biomolecular Chemistry described an efficient method for synthesizing this compound using a two-step process involving bromination of thiophene derivatives followed by sulfonamide formation. The authors emphasized the importance of reaction conditions, such as temperature and catalyst selection, in achieving high yields and purity, which are critical for pharmaceutical applications.